Cas no 350997-08-9 (Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate)

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is a thiophene-based heterocyclic compound with a methyl ester and amino functional group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a 4-methylphenyl substituent, enhances stability and reactivity, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The compound’s electron-rich thiophene core facilitates further functionalization, while the ester group allows for downstream modifications. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications. This intermediate is particularly useful in the development of bioactive compounds, owing to its balanced solubility in common organic solvents and compatibility with diverse reaction conditions.

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate structure

350997-08-9 structure

Product Name:Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate

CAS No:350997-08-9

MF:C₁₃H₁₃NO₂S

MW:247.3128221035

MDL:MFCD01827717

CID:853424

PubChem ID:712411

Update Time:2025-10-25

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-AMINO-4-P-TOLYL-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
- Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
- 3-Thiophenecarboxylic acid, 2-amino-4-(4-methylphenyl)-, methyl ester
- CHEMBL1368232
- MLS000115849
- 2-Amino-4-p-tolylthiophene-3-carboxylic acid methyl ester
- methyl 2-amino-4-(4-methylphenyl)-3-thiophenecarboxylate
- HMS2262E08
- ALBB-001672
- 350997-08-9
- STK400445
- SMR000092859
- AKOS000220124
- AK-968/13024030
- CS-0281284
- EN300-31585
- Methyl 2-amino-4-(p-tolyl)thiophene-3-carboxylate
- BBL016325
- J-019875
- MFCD01827717
- FS-1363
- Oprea1_746203
- AB00097572-01
- Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
- MDL： MFCD01827717
- Inchi： 1S/C13H13NO2S/c1-8-3-5-9(6-4-8)10-7-17-12(14)11(10)13(15)16-2/h3-7H,14H2,1-2H3
- InChI Key： MREFUXQLNNUUNV-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)OC)=C1N)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 247.06679
Monoisotopic Mass: 247.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 80.6Å²

Experimental Properties

PSA: 52.32

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Pricemore >>

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abcr	AB379797-500 mg	Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate	350997-08-9		500MG	€254.60	2023-02-03
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